Cas no 1786427-51-7 (Cyclobuta[1,2-c:3,4-c']dipyrrole, decahydro-, (3aR,3bR,6aS,6bS)-rel-)

• Product Name: Cyclobuta[1,2-c:3,4-c']dipyrrole, decahydro-, (3aR,3bR,6aS,6bS)-rel-
• CAS No: 1786427-51-7
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• MDL: MFCD30610084
• CID: 5237635
• PubChem ID: 118111441
• Update Time: 2025-07-01

Cyclobuta[1,2-c:3,4-c']dipyrrole, decahydro-, (3aR,3bR,6aS,6bS)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclobuta[1,2-c:3,4-c']dipyrrole, decahydro-, (3aR,3bR,6aS,6bS)-rel-

• MDL： MFCD30610084
• Inchi： 1S/C8H14N2/c1-5-6(2-9-1)8-4-10-3-7(5)8/h5-10H,1-4H2/t5-,6+,7+,8-
• InChI Key： FKYWLZUPBICXFW-SOSBWXJGSA-N
• SMILES： N1C[C@@]2([H])[C@@]3([H])[C@@]([H])([C@@]2([H])C1)CNC3

Additional information on Cyclobuta[1,2-c:3,4-c']dipyrrole, decahydro-, (3aR,3bR,6aS,6bS)-rel-

Cyclobuta[1,2-c:3,4-c']dipyrrole, Decahydro - A Comprehensive Overview

The compound Cyclobuta[1,2-c:3,4-c']dipyrrole, decahydro- (CAS No. 1786427-51-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and drug discovery. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

Cyclobuta[1,2-c:3,4-c']dipyrrole is a bicyclic compound characterized by a fused cyclobutane and dipyrrole system. The decahydro designation indicates the presence of ten hydrogen atoms in the molecule. Its stereochemistry is defined by the (3aR,3bR,6aS,6bS)-rel configuration. This specific stereochemistry plays a crucial role in determining the compound's physical properties and reactivity. Recent studies have highlighted the importance of stereochemistry in modulating the electronic properties of such compounds.

The synthesis of Cyclobuta[1,2-c:3,4-c']dipyrrole has been a topic of extensive research. Traditional methods involve multi-step syntheses that often require complex intermediates. However, recent advancements have introduced more efficient synthetic pathways. For instance, researchers have employed catalytic asymmetric synthesis to directly access the desired stereochemistry with high enantioselectivity. These methods not only simplify the synthesis process but also enhance the scalability of production.

One of the most promising applications of Cyclobuta[1,2-c:3,4-c']dipyrrole lies in its potential as a building block for advanced materials. Its rigid bicyclic structure makes it an ideal candidate for constructing functional materials with tailored electronic properties. Recent studies have demonstrated its use in constructing covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), which are highly sought after for their applications in gas storage and catalysis.

In addition to its material science applications, Cyclobuta[1,2-c:3,4-c']dipyrrole has shown potential in drug discovery efforts. Its unique structure allows for interactions with biological targets that are not easily accessible with conventional drug scaffolds. Researchers have explored its ability to modulate protein-protein interactions (PPIs), a challenging area in drug development. Preliminary results indicate that derivatives of this compound can inhibit certain PPIs with high specificity.

The physical properties of Cyclobuta[1,2-c:3,4-c']dipyrrole are another area of active research. Its electronic structure has been probed using advanced spectroscopic techniques such as NMR and UV-Vis spectroscopy. These studies have revealed insights into its conjugation pathways and excited-state dynamics. Such information is critical for designing molecules with specific optical properties for applications in optoelectronics.

Recent collaborative efforts between chemists and computational scientists have further expanded our understanding of Cyclobuta[1,c':3,c'']dipyrrole's properties. Quantum mechanical calculations have provided detailed insights into its electronic structure and reactivity at the molecular level. These computational studies complement experimental findings and guide the design of new derivatives with enhanced functionality.

In conclusion,Cyclobuta[1,c':3,c'']dipyrrole represents a versatile platform for exploring novel chemical concepts and developing innovative materials and drugs. With ongoing research pushing the boundaries of its application potential,CAS No 1786427-51-7 continues to be a focal point in contemporary chemical research.